![molecular formula C13H13N3O5S2 B4191395 3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide](/img/structure/B4191395.png)
3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide
Overview
Description
3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide involves the inhibition of certain enzymes that are involved in biochemical and physiological processes. Specifically, the compound has been found to inhibit the activity of enzymes such as carbonic anhydrase and acetylcholinesterase. This inhibition can lead to changes in the biochemical and physiological processes that are regulated by these enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific enzymes that are inhibited. For example, inhibition of carbonic anhydrase can lead to changes in the acid-base balance of the body, while inhibition of acetylcholinesterase can lead to changes in nerve function.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide in lab experiments is its potential as a tool for studying enzyme activity. By inhibiting specific enzymes, researchers can study the effects of these enzymes on various biochemical and physiological processes. However, one limitation of using this compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers.
Future Directions
There are several future directions for the use of 3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide in scientific research. One direction is the development of new drugs based on the compound's ability to inhibit specific enzymes. Another direction is the use of the compound as a tool for studying enzyme activity in various disease processes. Additionally, the compound may have potential as a diagnostic tool for certain diseases. Further research is needed to explore these and other potential applications of this compound.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential use in scientific research. The compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. While the compound has potential as a tool for studying enzyme activity and developing new drugs, careful handling and disposal procedures must be followed to ensure the safety of researchers. Further research is needed to explore the potential applications of this compound in scientific research.
Scientific Research Applications
3-(benzylsulfonyl)-N-(5-nitro-1,3-thiazol-2-yl)propanamide has been studied for its potential use in scientific research. One of the applications of this compound is in the development of new drugs. The compound has been found to have potential as an inhibitor of certain enzymes that are involved in disease processes. This makes it a promising candidate for the development of new drugs to treat various diseases.
properties
IUPAC Name |
3-benzylsulfonyl-N-(5-nitro-1,3-thiazol-2-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O5S2/c17-11(15-13-14-8-12(22-13)16(18)19)6-7-23(20,21)9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,14,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRGWZLULKVTFGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)NC2=NC=C(S2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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